Cas no 53383-01-0 (Thymidine,5'-deoxy-5'-(1H-indol-1-yl)- (9CI))

• Product name: Thymidine,5'-deoxy-5'-(1H-indol-1-yl)- (9CI)
• CAS No: 53383-01-0
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 382242
• PubChem ID: 315104

Thymidine,5'-deoxy-5'-(1H-indol-1-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,5'-deoxy-5'-(1H-indol-1-yl)- (9CI)
• 1-[4-hydroxy-5-(indol-1-ylmethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 5'-(Indol-1-yl)-5'-deoxythymidin
• 5'-indol-1-yl-5'-deoxy-thymidine
• AC1L7QZG
• NSC238143
• Thymidine, 5'-deoxy-5'-(1H-indol-1-yl)-
• DTXSID50311113
• NSC-238143
• 53383-01-0

• Inchi： InChI=1S/C18H19N3O4/c1-11-9-21(18(24)19-17(11)23)16-8-14(22)15(25-16)10-20-7-6-12-4-2-3-5-13(12)20/h2-7,9,14-16,22H,8,10H2,1H3,(H,19,23,24)
• InChI Key： JQOCAPQEGWLXJB-UHFFFAOYSA-N
• SMILES： CC1=CN(C(=O)NC1=O)C2CC(C(O2)CN3C=CC4=CC=CC=C43)O

Computed Properties

• Exact Mass: 341.13767
• Monoisotopic Mass: 341.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.47
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.703
• PSA: 83.8
• LogP: 1.14830